![molecular formula C11H9N5O2 B2900373 N-(1-Cyanocyclopropyl)-2-oxo-1,3-dihydroimidazo[4,5-b]pyridine-6-carboxamide CAS No. 2418713-01-4](/img/structure/B2900373.png)
N-(1-Cyanocyclopropyl)-2-oxo-1,3-dihydroimidazo[4,5-b]pyridine-6-carboxamide
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Description
This compound is a complex organic molecule that likely falls under the category of heterocyclic compounds . It contains functional groups such as carboxamide and nitrile, which are common in many pharmaceuticals and biologically active compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as pyrazolo[4,3-b]pyridine derivatives have been synthesized through various methods . These methods often involve reactions with malononitrile or cyanoacetamide .Molecular Structure Analysis
The structure of similar compounds has been analyzed using software like Spartan 14 at DFT level of theory with B3LYP/6-31G** basis set in a vacuum . This allows for the computation of diverse molecular descriptors and fingerprints of a molecule .Chemical Reactions Analysis
Again, while specific reactions involving this compound were not found, similar compounds have been involved in various chemical reactions. For instance, pyrazolo[4,3-b]pyridine derivatives have been shown to react with malononitrile or cyanoacetamide .Future Directions
Properties
IUPAC Name |
N-(1-cyanocyclopropyl)-2-oxo-1,3-dihydroimidazo[4,5-b]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5O2/c12-5-11(1-2-11)16-9(17)6-3-7-8(13-4-6)15-10(18)14-7/h3-4H,1-2H2,(H,16,17)(H2,13,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNXZKXIKOYTRCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C#N)NC(=O)C2=CC3=C(NC(=O)N3)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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